Cas no 2147938-72-3 (tert-butyl N-2-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)ethylcarbamate
• CAS No: 2147938-72-3
• MF: C₁₂H₂₂N₄O₂
• MW: 254.328682422638
• CID: 6540906
• PubChem ID: 165623487
• Update Time: 2025-07-19

tert-butyl N-2-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)ethylcarbamate
• tert-butyl N-[2-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)ethyl]carbamate
• EN300-1888952
• 2147938-72-3

• Inchi： 1S/C12H22N4O2/c1-8-6-10(16(5)15-8)9(13)7-14-11(17)18-12(2,3)4/h6,9H,7,13H2,1-5H3,(H,14,17)
• InChI Key： HDBVCMDFIQIDOX-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1=CC(C)=NN1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.17427596g/mol
• Monoisotopic Mass: 254.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-2-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)ethylcarbamate (CAS No. 2147938-72-3)

The compound tert-butyl N-2-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)ethylcarbamate (CAS No. 2147938-72-3) is a specialized carbamate derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3-dimethyl-1H-pyrazol-5-yl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and development, particularly in targeting enzyme inhibition and receptor modulation.

One of the key reasons for the growing attention on tert-butyl N-2-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)ethylcarbamate is its role in the design of small-molecule therapeutics. The tert-butyl carbamate (Boc) group is a widely used protecting group in organic synthesis, ensuring stability during complex reactions. This feature is particularly relevant in the context of peptide synthesis and medicinal chemistry, where protecting groups are essential for selective functionalization. The presence of the pyrazole ring further enhances its utility, as pyrazole derivatives are known for their diverse biological activities.

In recent years, the demand for high-purity intermediates like CAS No. 2147938-72-3 has surged, driven by advancements in high-throughput screening (HTS) and combinatorial chemistry. These techniques require reliable building blocks to accelerate the discovery of novel drug candidates. The compound's compatibility with modern synthetic methodologies, such as click chemistry and cross-coupling reactions, positions it as a versatile tool for researchers exploring new chemical spaces.

Another area of interest is the compound's potential in agrochemical innovation. Pyrazole-containing compounds are frequently investigated for their herbicidal, fungicidal, and insecticidal properties. The 1,3-dimethyl-1H-pyrazol-5-yl group in tert-butyl N-2-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)ethylcarbamate may contribute to the development of next-generation crop protection agents, addressing global challenges such as pesticide resistance and environmental sustainability.

From a synthetic perspective, the compound's stability and solubility profile make it suitable for a wide range of reaction conditions. Its Boc-protected amine functionality allows for straightforward deprotection under mild acidic conditions, enabling further derivatization. This characteristic is particularly valuable in parallel synthesis and library generation, where efficiency and reproducibility are critical.

The analytical characterization of tert-butyl N-2-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)ethylcarbamate typically involves techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's identity, purity, and consistency, which are essential for regulatory compliance and research reproducibility. As the pharmaceutical industry emphasizes quality by design (QbD) principles, the reliable synthesis and analysis of intermediates like this compound become even more crucial.

In conclusion, tert-butyl N-2-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)ethylcarbamate (CAS No. 2147938-72-3) represents a promising building block in both pharmaceutical and agrochemical research. Its structural features, synthetic versatility, and potential biological activities align with current trends in drug discovery and sustainable agriculture. As scientific inquiry continues to explore new frontiers, this compound is poised to play a pivotal role in innovative applications.